Cas no 1804849-43-1 (3-Bromomethyl-2-cyano-6-ethylphenylacetic acid)

• Product Name: 3-Bromomethyl-2-cyano-6-ethylphenylacetic acid
• CAS No: 1804849-43-1
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 5038367
• Update Time: 2025-06-09

3-Bromomethyl-2-cyano-6-ethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-2-cyano-6-ethylphenylacetic acid

• Inchi： 1S/C12H12BrNO2/c1-2-8-3-4-9(6-13)11(7-14)10(8)5-12(15)16/h3-4H,2,5-6H2,1H3,(H,15,16)
• InChI Key： GALCPMQIROTXIH-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(CC)=C(CC(=O)O)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromomethyl-2-cyano-6-ethylphenylacetic acid

Introduction to 3-Bromomethyl-2-cyano-6-ethylphenylacetic acid (CAS No. 1804849-43-1)

3-Bromomethyl-2-cyano-6-ethylphenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804849-43-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenylacetic acid derivatives, characterized by its structural features that include a bromomethyl group, a cyano substituent, and an ethyl group on the aromatic ring. These functional groups contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various bioactive molecules.

The bromomethyl group (–CH₂Br) attached to the phenyl ring introduces reactivity that allows for further functionalization through nucleophilic substitution reactions. This feature is particularly useful in constructing more complex molecular architectures, enabling the development of novel pharmacophores. The cyano group (–CN), on the other hand, contributes to the electron-withdrawing nature of the molecule, which can influence its interactions with biological targets. Additionally, the ethyl group (–CH₂CH₃) provides steric and electronic modulation, potentially affecting both the solubility and binding affinity of derivatives.

In recent years, there has been a growing interest in phenylacetic acid derivatives due to their diverse biological activities. These compounds have been explored for their potential roles in modulating various cellular pathways, including those involved in inflammation, pain perception, and neurotransmitter signaling. The structural motifs present in 3-Bromomethyl-2-cyano-6-ethylphenylacetic acid make it a promising candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its utility as a building block for synthesizing more intricate molecules. The presence of multiple reactive sites allows chemists to selectively introduce additional functional groups, tailoring the properties of the final product to meet specific pharmacological requirements. For instance, researchers have utilized derivatives of this compound to develop novel inhibitors targeting enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory processes.

Recent studies have highlighted the importance of phenylacetic acid derivatives in addressing neurological disorders. The ability of these compounds to interact with neurotransmitter receptors and ion channels has opened up new avenues for treating conditions such as depression, anxiety, and neurodegenerative diseases. The bromomethyl group in 3-Bromomethyl-2-cyano-6-ethylphenylacetic acid serves as a versatile handle for linking other pharmacophoric units, facilitating the design of molecules with enhanced binding affinity and selectivity.

The pharmaceutical industry has also shown interest in this compound due to its potential application in developing anti-cancer agents. Phenylacetic acid derivatives have been reported to exhibit cytotoxic effects against various cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. The cyano group and the overall aromatic system contribute to these effects by modulating interactions with intracellular targets such as kinases and transcription factors.

In addition to its pharmaceutical applications, 3-Bromomethyl-2-cyano-6-ethylphenylacetic acid has found utility in agrochemical research. Derivatives of this compound have been investigated for their potential as growth regulators or pest repellents, leveraging their structural complexity to interact with biological targets in plants and pests. This dual functionality underscores the versatility of phenylacetic acid derivatives as synthetic intermediates.

The synthesis of 3-Bromomethyl-2-cyano-6-ethylphenylacetic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromomethyl group, cyanation reactions to incorporate the cyano substituent, and alkylation or etherification processes to add the ethyl moiety. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.

The chemical stability and reactivity profile of 3-Bromomethyl-2-cyano-6-ethylphenylacetic acid are critical considerations in its handling and application. Due to the presence of sensitive functional groups such as the bromomethyl moiety, storage conditions must be carefully controlled to prevent degradation. Solubility studies have also been conducted to optimize its use in various solvents commonly employed in synthetic chemistry and biological assays.

Future research directions may focus on exploring novel derivatives of 3-Bromomethyl-2-cyano-6-ethylphenylacetic acid through combinatorial chemistry or high-throughput screening approaches. These efforts could uncover additional bioactivities or improve upon existing pharmacological properties, further solidifying its role as a key intermediate in drug discovery pipelines.

In conclusion,3-Bromomethyl-2-cyano-6-ethylphenylacetic acid (CAS No. 1804849-43-1) is a multifunctional compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse chemical modifications, making it a valuable tool for developing novel bioactive molecules addressing various therapeutic areas.